8-(3,4-dimethylbenzoyl)-6-[(4-methylphenyl)methyl]-2H,3H,6H,9H-[1,4]dioxino[2,3-g]quinolin-9-one

• IUPAC Name: 8-(3,4-dimethylbenzoyl)-6-[(4-methylphenyl)methyl]-2,3-dihydro-[1,4]dioxino[2,3-g]quinolin-9-one
• InChI: InChI=1S/C28H25NO4/c1-17-4-7-20(8-5-17)15-29-16-23(27(30)21-9-6-18(2)19(3)12-21)28(31)22-13-25-26(14-24(22)29)33-11-10-32-25/h4-9,12-14,16H,10-11,15H2,1-3H3
• InChI Key: ODLSSXLBUIYPKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C=C(C(=O)C3=CC4=C(C=C32)OCCO4)C(=O)C5=CC(=C(C=C5)C)C
• Molecular Formula: C28H25NO4
• Molecular Weight: 439.5 g/mol
• CAS No.: 904450-88-0

Description

This compound belongs to a class of fused quinolinone derivatives with a [1,4]dioxino[2,3-g]quinolin-9-one core. Its structure features a 3,4-dimethylbenzoyl group at position 8 and a 4-methylbenzyl substituent at position 6. These substitutions confer distinct physicochemical properties, including enhanced lipophilicity compared to analogs with polar functional groups (e.g., methoxy or halogens). Key properties such as logP (estimated ~4.8–5.2) and hydrogen bond acceptor count (4–5) reflect the electron-donating effects of methyl groups and the rigid dioxane-fused quinolinone scaffold .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes critical differences between the target compound and its analogs, focusing on substituent effects and computed/experimental properties:

Compound	Substituents	Molecular Formula	Molecular Weight	logP (XLogP3)	Hydrogen Bond Acceptors	Key References
Target: 8-(3,4-dimethylbenzoyl)-6-[(4-methylphenyl)methyl]-...	8: 3,4-dimethylbenzoyl; 6: 4-methylbenzyl	C₂₈H₂₅NO₄	~443.5	~4.8–5.2*	4–5
8-(3,4-dimethoxybenzoyl)-6-[(3-methylphenyl)methyl]-... (C567-0678)	8: 3,4-dimethoxybenzoyl; 6: 3-methylbenzyl	C₂₈H₂₅NO₆	471.5	4.8	7
8-(4-ethoxybenzoyl)-6-[(4-methoxyphenyl)methyl]-... (BA68021)	8: 4-ethoxybenzoyl; 6: 4-methoxybenzyl	C₂₈H₂₅NO₆	471.5	4.6	7
8-(3,4-dimethylbenzoyl)-6-[(3-fluorophenyl)methyl]-... (C567-0338)	8: 3,4-dimethylbenzoyl; 6: 3-fluorobenzyl	C₂₇H₂₂FNO₄	443.47	4.4	6
8-benzoyl-6-[(4-fluorophenyl)methyl]-...	8: benzoyl; 6: 4-fluorobenzyl	C₂₇H₁₈FNO₄	415.4	4.6	6
6-[(4-chlorophenyl)methyl]-8-(3,4-dimethoxybenzoyl)-...	8: 3,4-dimethoxybenzoyl; 6: 4-chlorobenzyl	C₂₈H₂₂ClNO₆	492.9	5.1*	7

Notes:

• logP Trends : Methyl and chloro substituents increase lipophilicity (higher logP) compared to methoxy or fluoro groups. The target compound’s logP is intermediate between its 3-fluoro (4.4) and 4-chloro (5.1) analogs due to reduced polarity from methyl groups .
• Synthetic Accessibility : Methoxy and ethoxy analogs (e.g., BA68021) require protection/deprotection steps for hydroxyl groups, while methylated derivatives (target compound) simplify synthesis but may reduce solubility .
• Biological Implications : Fluorinated analogs (e.g., C567-0338) show improved metabolic stability over methylated derivatives, as fluorine mimics hydrogen without significantly increasing steric bulk .

Research Findings and Substituent Effects

Impact of Benzoyl Substituents

• 3,4-Dimethylbenzoyl (target) vs. Methoxy groups in C567-0678 improve interaction with polar binding pockets (e.g., enzyme active sites) but increase metabolic susceptibility to demethylation .

Impact of Benzyl Substituents

• 4-Methylbenzyl (target) vs. Fluorine’s electronegativity enhances dipole interactions, as seen in the 4.6 logP of 4-fluorobenzyl analogs .

Case Study: Chlorinated Analog (C567-0678 vs. 4-Chlorobenzyl Derivative)

• The 4-chlorobenzyl analog (logP 5.1) exhibits the highest lipophilicity in this series, but chlorine’s larger atomic radius may introduce steric clashes in tightly packed biological targets .